Cas no 1693666-44-2 (6-(Azetidin-3-yloxy)hexan-1-ol)

• Product Name: 6-(Azetidin-3-yloxy)hexan-1-ol
• CAS No: 1693666-44-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5959419
• PubChem ID: 107704333
• Update Time: 2025-05-25

6-(Azetidin-3-yloxy)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1693666-44-2
• 6-(azetidin-3-yloxy)hexan-1-ol
• EN300-1146397
• 6-(Azetidin-3-yloxy)hexan-1-ol

• Inchi： 1S/C9H19NO2/c11-5-3-1-2-4-6-12-9-7-10-8-9/h9-11H,1-8H2
• InChI Key： VNFUICIXIKUXRT-UHFFFAOYSA-N
• SMILES： O(CCCCCCO)C1CNC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-(Azetidin-3-yloxy)hexan-1-ol

Introduction to 6-(Azetidin-3-yloxy)hexan-1-ol (CAS No. 1693666-44-2)

6-(Azetidin-3-yloxy)hexan-1-ol, identified by the chemical abstracts service number 1693666-44-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hexan-1-ol backbone substituted with an azetidinyl ether group, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition. The presence of both hydroxyl and azetidinyl functional groups imparts distinct chemical reactivity, making it a versatile intermediate in the synthesis of more complex pharmacophores.

The azetidin-3-yloxy moiety, a cyclic amide-like structure, introduces rigidity and specific spatial orientation to the molecule, which can be exploited in designing ligands for enzyme inhibition or receptor binding. This feature is particularly relevant in the development of targeted therapies where precise molecular interactions are critical. Recent advancements in computational chemistry have enabled the prediction of binding affinities and metabolic stability for such derivatives, facilitating the rational design of novel compounds.

In the context of modern drug development, 6-(Azetidin-3-yloxy)hexan-1-ol has been explored as a precursor in the synthesis of kinase inhibitors and other small-molecule modulators. The hexan-1-ol chain provides a hydrophobic anchor that can interact favorably with lipid bilayers or hydrophobic pockets in protein targets, while the azetidinyl group serves as a recognition element. Such structural motifs are frequently employed in the design of protease inhibitors and other enzyme-targeting agents.

One notable application of this compound is in the field of immunomodulation. The azetidinyl ring is known to mimic natural amino acid sequences, which has led to its incorporation into peptidomimetics designed to modulate immune responses. For instance, derivatives of 6-(Azetidin-3-yloxy)hexan-1-ol have been investigated for their potential to inhibit inflammatory pathways by targeting specific cytokine receptors or signaling enzymes. Preliminary studies suggest that modifications to the hexan-1-ol chain can fine-tune pharmacokinetic properties, enhancing bioavailability and reducing off-target effects.

The synthesis of 6-(Azetidin-3-yloxy)hexan-1-ol typically involves nucleophilic substitution reactions where an azetidine derivative reacts with a hexanoyl halide or ester under controlled conditions. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have improved yields and selectivity in these transformations. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and hazardous byproducts.

The pharmacological profile of 6-(Azetidin-3-yloxy)hexan-1-ol has been studied through both in vitro and in vivo assays. In cell-based assays, this compound has demonstrated interactions with various biological targets, including serine proteases and G-protein coupled receptors (GPCRs). These interactions are often mediated by hydrogen bonding networks formed between the hydroxyl group and polar residues in the binding pocket. Structural biology techniques such as X-ray crystallography have been utilized to elucidate high-resolution structures of complexes formed between this compound and its targets, providing insights into molecular recognition mechanisms.

Recent research has also explored the potential of 6-(Azetidin-3-yloxy)hexan-1-ol as a scaffold for developing antiviral agents. The ability to modify both the azetidinyl and hexanoyl moieties allows for the creation of libraries of derivatives with tailored properties. High-throughput screening (HTS) methods have been employed to identify lead compounds with potent antiviral activity against various viral strains. Such efforts are particularly relevant in light of emerging infectious diseases where rapid development of therapeutic agents is essential.

The role of computational modeling in optimizing 6-(Azetidin-3-yloxy)hexan-1-ol derivatives cannot be overstated. Molecular dynamics simulations have been used to study conformational dynamics and solvent interactions, while quantum mechanical calculations provide detailed insights into electronic structure and reactivity. These tools are integral to predicting how structural modifications will affect biological activity, allowing researchers to prioritize synthetic routes based on predicted outcomes.

Future directions for research on 6-(Azetidin-3-yloxy)hexan-1-ol include exploring its role in central nervous system (CNS) drug discovery. The lipophilicity imparted by the hexanoyl chain makes it a promising candidate for crossing the blood-brain barrier, whereas the azetidinyl group can be designed to interact with specific neurotransmitter receptors or ion channels. Preclinical studies are underway to evaluate its potential as an anxiolytic or antidepressant agent.

In conclusion, 6-(Azetidin-3-yloxy)hexan-1-ol (CAS No. 1693666-44-2) represents a fascinating molecule with broad applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for designing modulators of enzyme activity, immune responses, and potentially neural pathways. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to remain at the forefront of drug discovery efforts.